Cas no 154750-11-5 (5-phenyl-1-trityl-1H-tetrazole)

5-Phenyl-1-trityl-1H-tetrazole is a protected tetrazole derivative commonly employed in organic synthesis and pharmaceutical research. The trityl (triphenylmethyl) group serves as a robust protecting group for the tetrazole nitrogen, enhancing stability and enabling selective functionalization of other reactive sites. This compound is particularly valuable in peptide chemistry and heterocyclic synthesis, where its steric bulk and electron-withdrawing properties facilitate controlled reactions. The phenyl substituent further contributes to its utility in cross-coupling reactions and as a scaffold for more complex structures. Its crystalline nature and well-defined reactivity make it a reliable intermediate for specialized synthetic applications.
5-phenyl-1-trityl-1H-tetrazole structure
154750-11-5 structure
Product Name:5-phenyl-1-trityl-1H-tetrazole
CAS No:154750-11-5
MF:C26H20N4
MW:388.463805198669
MDL:MFCD01940643
CID:2107892
PubChem ID:10430358
Update Time:2025-10-18

5-phenyl-1-trityl-1H-tetrazole Chemical and Physical Properties

Names and Identifiers

    • 5-phenyl-1-trityl-1H-tetrazole
    • 2-Formyl-4-hydroxy-5-methoxyphenylboronic acid, pinacol ester
    • VGZPWMFEPXVLHI-UHFFFAOYSA-N
    • DA-21138
    • 5-Phenyl-1-trityltetrazole
    • 1H-Tetrazole, 5-phenyl-1-(triphenylmethyl)-
    • MFCD01940643
    • SY039018
    • 154750-11-5
    • 5-phenyl-1-triphenylmethyl-1H-tetrazole
    • SCHEMBL976147
    • 5-phenyl -1-trityl-1h-tetrazole
    • N-trityl-5-phenyl tetrazole
    • CS-0176454
    • MDL: MFCD01940643
    • Inchi: 1S/C26H20N4/c1-5-13-21(14-6-1)25-27-28-29-30(25)26(22-15-7-2-8-16-22,23-17-9-3-10-18-23)24-19-11-4-12-20-24/h1-20H
    • InChI Key: VGZPWMFEPXVLHI-UHFFFAOYSA-N
    • SMILES: N1(C(C2C=CC=CC=2)=NN=N1)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 388.16879665g/mol
  • Monoisotopic Mass: 388.16879665g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 5
  • Complexity: 468
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6
  • Topological Polar Surface Area: 43.6Ų

5-phenyl-1-trityl-1H-tetrazole Pricemore >>

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Additional information on 5-phenyl-1-trityl-1H-tetrazole

Introduction to 5-phenyl-1-trityl-1H-tetrazole (CAS No: 154750-11-5) and Its Emerging Applications in Chemical Biology

5-phenyl-1-trityl-1H-tetrazole (CAS No: 154750-11-5) is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural and pharmacological properties. This tetrazole derivative, characterized by a phenyl ring and a trityl substituent, exhibits a broad spectrum of biological activities, making it a valuable scaffold for drug discovery and mechanistic studies. The compound’s molecular structure, featuring a tetrazole core, contributes to its stability and reactivity, enabling diverse functionalization and applications in synthetic chemistry and medicinal research.

The trityl group in 5-phenyl-1-trityl-1H-tetrazole serves as an important handle for further chemical modifications, allowing researchers to explore its potential in designing novel bioactive molecules. This group enhances the compound’s solubility in organic solvents while maintaining its structural integrity, facilitating its use in various biochemical assays. The phenyl ring, on the other hand, introduces hydrophobic interactions and influences the compound’s binding affinity to biological targets. These structural features make 5-phenyl-1-trityl-1H-tetrazole a versatile building block for the development of small-molecule probes and therapeutic agents.

Recent advancements in the field of chemical biology have highlighted the significance of tetrazole derivatives in modulating biological pathways. Tetrazoles are known for their ability to act as bioisosteres of carboxylic acids, offering alternative binding modes in protein-ligand interactions. The incorporation of a tetrazole moiety into drug candidates has been shown to improve pharmacokinetic properties, such as solubility and metabolic stability. In particular, 5-phenyl-1-trityl-1H-tetrazole has been investigated for its potential in inhibiting enzymes involved in inflammatory and infectious diseases.

One of the most compelling aspects of 5-phenyl-1-trityl-1H-tetrazole is its role as an intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop novel inhibitors targeting enzymes such as kinases and phosphodiesterases. For instance, derivatives of 5-phenyl-1-trityl-1H-tetrazole have been explored for their ability to disrupt protein-protein interactions critical in cancer signaling pathways. The trityl group provides a site for selective modification, enabling the fine-tuning of binding affinities and selectivity profiles.

The growing interest in 5-phenyl-1-trityl-1H-tetrazole is also driven by its applications in biochemical assays and high-throughput screening (HTS) platforms. Its well-defined structure allows for rapid synthesis and library preparation, making it an ideal candidate for identifying lead compounds with desired biological activities. Moreover, the compound’s stability under various reaction conditions enhances its utility in multi-step synthetic routes, ensuring consistent yields and purity levels required for preclinical studies.

In the realm of medicinal chemistry, 5-phenyl-1-trityl-1H-tetrazole has been utilized to develop prodrugs designed to enhance drug delivery systems. The tetrazole ring can be selectively cleaved under physiological conditions, releasing the active pharmaceutical ingredient at the target site. This approach has shown promise in improving therapeutic efficacy while minimizing off-target effects. Additionally, the phenyl ring can be functionalized with various substituents to modulate pharmacokinetic properties, such as bioavailability and tissue distribution.

The synthesis of 5-phenyl-1-trityl-1H-tetrazole involves multi-step organic transformations that highlight its synthetic versatility. Key steps include the formation of the tetrazole ring through cycloaddition reactions followed by tritylation to introduce the phenyl group. These synthetic strategies have been optimized to ensure high regioselectivity and yield, making large-scale production feasible for research applications. Advanced techniques such as flow chemistry have further enhanced the efficiency of these synthetic routes, reducing reaction times and improving scalability.

From a mechanistic perspective, 5-phenyl-1-trityl-1H-tetrazole has been studied for its ability to interact with biological targets through non-covalent bonding interactions. The tetrazole ring can form hydrogen bonds with amide or carbonyl groups in proteins, while the phenyl ring engages in π-stacking interactions with aromatic residues. These binding modes have been exploited to design highly specific inhibitors with minimal side effects. Computational studies using molecular modeling have provided insights into how these interactions modulate enzyme activity and cellular processes.

The pharmaceutical industry has taken note of the potential of 5-phenyl-1-trityl-1H-tetrazole as a lead compound for drug development. Several companies have initiated programs to explore derivatives of this molecule for treating neurological disorders, autoimmune diseases, and infectious diseases. Preclinical studies have demonstrated promising results regarding its efficacy and safety profiles when tested against relevant disease models. These findings underscore the importance of tetrazole-based compounds as valuable tools in modern drug discovery.

The future prospects of 5-phenoxybenzamide CAS No: 100899698 100899698 100899698 100899698 100899698 100899698 100899698 100899698 100899698 100899698 100899698 100899698 100899698 are exciting given its broad applicability across multiple therapeutic areas. Ongoing research aims to expand its utility by exploring new synthetic methodologies and investigating novel biological targets. Collaborative efforts between academia and industry are expected to accelerate the development of next-generation therapeutics based on this versatile scaffold.

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